Cas no 1258641-45-0 (5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid
• CAS No: 1258641-45-0
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• MDL: MFCD17977164
• CID: 5216711
• Update Time: 2025-06-14

5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid
• 5-((Tert-butoxycarbonyl)amino)-6,6,6-trifluorohexanoic acid
• 5-{[(tert-butoxy)carbonyl]amino}-6,6,6-trifluorohexanoicacid
• Hexanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6,6-trifluoro-
• 5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid

• MDL： MFCD17977164
• Inchi： 1S/C11H18F3NO4/c1-10(2,3)19-9(18)15-7(11(12,13)14)5-4-6-8(16)17/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UZXKBFDRJWENDU-UHFFFAOYSA-N
• SMILES： FC(C(CCCC(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6

Additional information on 5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid (CAS No. 1258641-45-0)

5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid (CAS No. 1258641-45-0) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often abbreviated as Boc-protected trifluorohexanoic acid, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl moiety, makes it highly valuable for modulating drug solubility, metabolic stability, and target binding affinity.

The growing interest in fluorinated compounds stems from their ability to enhance the pharmacokinetic properties of drugs. Researchers frequently search for terms like "Boc-amino acid derivatives", "trifluoromethylated building blocks", and "CAS 1258641-45-0 applications", reflecting the demand for specialized intermediates in drug discovery. The compound’s CAS number (1258641-45-0) is often used in patent literature and regulatory filings, underscoring its industrial relevance.

In synthetic chemistry, 5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid serves as a versatile scaffold for peptide mimetics and enzyme inhibitors. Its Boc group can be selectively deprotected under mild acidic conditions, enabling sequential functionalization—a feature highly sought after in combinatorial chemistry. Recent publications highlight its utility in designing protease inhibitors and GPCR modulators, aligning with trends in precision medicine.

Environmental and sustainability concerns have also driven innovations around fluorinated intermediates. Questions like "green synthesis of Boc-protected compounds" or "biodegradability of trifluorohexanoic acids" are gaining traction. While CAS 1258641-45-0 is not inherently hazardous, its handling requires standard laboratory precautions to ensure safety and minimize waste.

From an analytical perspective, this compound is characterized by techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its trifluoromethyl group provides a distinct ¹⁹F NMR signal, facilitating reaction monitoring. Suppliers often list it under keywords like "high-purity Boc-6-trifluorohexanoic acid" or "CAS 1258641-45-0 supplier", catering to pharmaceutical procurement needs.

In summary, 5-{(tert-butoxy)carbonylamino}-6,6,6-trifluorohexanoic acid (CAS No. 1258641-45-0) bridges multiple disciplines—from medicinal chemistry to sustainable synthesis. Its role in advancing drug discovery and response to industry trends ensures its continued prominence in scientific literature and commercial catalogs.